Cas no 339101-17-6 (2-(2-Chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole)

2-(2-Chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole structure
339101-17-6 structure
Product Name:2-(2-Chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole
CAS No:339101-17-6
MF:C21H16Cl3N3
MW:416.730841636658
CID:5025471
Update Time:2023-08-25

2-(2-Chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloropyridin-3-yl)-1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazole
    • Oprea1_863514
    • 2-(2-chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole
    • 2-(2-Chloro-3-pyridinyl)-1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazole
    • Inchi: 1S/C21H16Cl3N3/c1-12-9-18-19(10-13(12)2)27(11-15-16(22)6-3-7-17(15)23)21(26-18)14-5-4-8-25-20(14)24/h3-10H,11H2,1-2H3
    • InChI Key: MEOIUFIRABKTOL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1C(C2C(=NC=CC=2)Cl)=NC2C=C(C)C(C)=CC1=2)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 497
  • XLogP3: 6.6
  • Topological Polar Surface Area: 30.7
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